Cas no 168276-95-7 (4,6-DIETHOXY-2-PYRIMIDINEMETHANOL)
168276-95-7 structure
Product Name:4,6-DIETHOXY-2-PYRIMIDINEMETHANOL
CAS No:168276-95-7
MF:C9H14N2O3
MW:198.219062328339
CID:2118436
Update Time:2023-11-19
4,6-DIETHOXY-2-PYRIMIDINEMETHANOL Chemical and Physical Properties
Names and Identifiers
-
- 4,6-diethoxy-2-Pyrimidinemethanol
- (4,6-diethoxypyrimidin-2-yl)methanol
- CID 77174785
- 2-Pyrimidinemethanol, 4,6-diethoxy-
- 4,6-DIETHOXY-2-PYRIMIDINEMETHANOL
-
- Inchi: 1S/C9H14N2O3/c1-3-13-8-5-9(14-4-2)11-7(6-12)10-8/h5,12H,3-4,6H2,1-2H3
- InChI Key: SSYPEWKENASPAS-UHFFFAOYSA-N
- SMILES: O(CC)C1C=C(N=C(CO)N=1)OCC
Computed Properties
- Exact Mass: 198.1
- Monoisotopic Mass: 198.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.5
Experimental Properties
- Density: 1.161±0.06 g/cm3(Predicted)
- Boiling Point: 320.0±32.0 °C(Predicted)
- pka: 13.13±0.10(Predicted)
4,6-DIETHOXY-2-PYRIMIDINEMETHANOL Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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